Cas no 20624-63-9 (3,3-dimethyl-5-oxohexanoic acid)

3,3-dimethyl-5-oxohexanoic acid structure
20624-63-9 structure
Product Name:3,3-dimethyl-5-oxohexanoic acid
CAS No:20624-63-9
MF:C8H14O3
MW:158.194962978363
CID:1395003
PubChem ID:11332610
Update Time:2025-04-20

3,3-dimethyl-5-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3,3-dimethyl-5-oxo-
    • 3,3-dimethyl-5-oxohexanoic acid
    • AKOS004120779
    • 20624-63-9
    • 5-keto-3,3-dimethyl-hexanoic acid
    • DTXSID40462567
    • 5-keto-3,3-dimethylhexanoic acid
    • 3,3-dimethyl-5-oxo-hexanoic Acid
    • 3,3-dimethyl-5-ketohexanoic acid
    • SLBXWQKHHZUDAY-UHFFFAOYSA-N
    • EN300-61264
    • 3,3-dimethyl-5-oxohexanoicacid
    • SCHEMBL4570511
    • Inchi: 1S/C8H14O3/c1-6(9)4-8(2,3)5-7(10)11/h4-5H2,1-3H3,(H,10,11)
    • InChI Key: SLBXWQKHHZUDAY-UHFFFAOYSA-N
    • SMILES: O=C(C)CC(C)(C)CC(=O)O

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37

3,3-dimethyl-5-oxohexanoic acid Pricemore >>

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